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Compound of Interest

Compound Name: N-Isohexadecylacrylamide

Cat. No.: B15175243

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the methodologies for
determining the molecular weight of poly(N-isohexadecylacrylamide), a polymer of significant
interest in various scientific and pharmaceutical applications. This document details the core
analytical techniques, presents experimental protocols, and summarizes key data for effective
characterization.

Introduction

Poly(N-isohexadecylacrylamide) belongs to the family of poly(N-alkylacrylamide)s, which are
known for their responsiveness to external stimuli, such as temperature. Accurate
determination of the molecular weight and molecular weight distribution of this polymer is
crucial as these parameters significantly influence its physicochemical properties, including its
solubility, thermal behavior, and self-assembly characteristics. These properties, in turn, dictate
its performance in applications ranging from drug delivery systems to advanced material
science. This guide focuses on the most prevalent and effective techniques for its molecular
weight characterization: Size Exclusion Chromatography (SEC) / Gel Permeation
Chromatography (GPC) and Static Light Scattering (SLS).

Synthesis Overview: From Monomer to Polymer
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The journey to characterizing poly(N-isohexadecylacrylamide) begins with its synthesis. The
process typically involves two key stages: the synthesis of the N-isohexadecylacrylamide
monomer, followed by its polymerization.

The monomer is commonly synthesized through the reaction of acryloyl chloride with
isohexadecylamine.[1][2] The subsequent polymerization is often achieved via free-radical
polymerization.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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